Cas no 1710293-48-3 (4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine)

• Product Name: 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine
• CAS No: 1710293-48-3
• MF: C₁₃H₁₂ClFN₂O
• MW: 266.698585510254
• CID: 5161998
• Update Time: 2025-10-29

4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine
• Pyrimidine, 4-chloro-6-(3-fluorophenyl)-2-(1-methoxyethyl)-

• Inchi： 1S/C13H12ClFN2O/c1-8(18-2)13-16-11(7-12(14)17-13)9-4-3-5-10(15)6-9/h3-8H,1-2H3
• InChI Key： CFXCWOWJFZBMGM-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(C2=CC=CC(F)=C2)=CC(Cl)=N1

Computed Properties

• Exact Mass: 266.062
• Monoisotopic Mass: 266.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2

Additional information on 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine

Recent Advances in the Study of 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine (CAS: 1710293-48-3)

4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine (CAS: 1710293-48-3) is a pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the role of this compound as a selective kinase inhibitor. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The presence of the 3-fluoro-phenyl and 1-methoxy-ethyl groups in the pyrimidine scaffold of 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine has been shown to enhance its binding affinity to specific kinase targets, thereby improving its inhibitory activity. Recent in vitro studies have demonstrated its potent inhibitory effects on a range of kinases, including those involved in tumor proliferation and metastasis.

In addition to its kinase inhibitory properties, research has also explored the synthetic routes for producing 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine with high yield and purity. A study published in the Journal of Medicinal Chemistry reported an optimized multi-step synthesis protocol that minimizes side reactions and improves overall efficiency. This advancement is particularly significant for scaling up production for further preclinical and clinical evaluations.

Preclinical studies have further highlighted the therapeutic potential of this compound. In animal models of cancer, 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine exhibited significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies revealed favorable absorption and distribution profiles, suggesting its potential for oral administration. These findings have paved the way for ongoing investigations into its safety and efficacy in human trials.

Despite these promising results, challenges remain in the development of 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Researchers are also exploring structural modifications to further enhance its selectivity and potency against specific kinase targets.

In conclusion, 4-Chloro-6-(3-fluoro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine (CAS: 1710293-48-3) represents a promising candidate in the field of kinase inhibitor development. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Continued efforts to optimize its synthesis, understand its mechanism of action, and evaluate its therapeutic potential will be critical in advancing this compound toward clinical applications.